Cas no 629655-19-2 (5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid)

• Product Name: 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid
• CAS No: 629655-19-2
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• MDL: MFCD11215562
• CID: 1642523
• PubChem ID: 53439075
• Update Time: 2025-04-21

5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(1H-1,2,4-triazol-1-yl)-
• 5-chloro-2-(1,2,4-triazol-1-yl)benzoic acid
• 5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID
• DB-382359
• 629655-19-2
• EN300-260829
• G40549
• Z838078150
• CS-0210103
• DTXSID90701711
• OZGSJCVAEWACOE-UHFFFAOYSA-N
• AB63979
• AKOS005264298
• 5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)BENZOICACID
• SCHEMBL6929488
• 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid

• MDL： MFCD11215562
• Inchi： 1S/C9H6ClN3O2/c10-6-1-2-8(7(3-6)9(14)15)13-5-11-4-12-13/h1-5H,(H,14,15)
• InChI Key： OZGSJCVAEWACOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)N1C=NC=N1

Computed Properties

• Exact Mass: 223.01498
• Monoisotopic Mass: 223.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles